Cas no 5123-05-7 (1,3,2-Dioxaborinane, 2-[1,1'-biphenyl]-4-yl-5,5-dimethyl-)
1,3,2-Dioxaborinane, 2-[1,1'-biphenyl]-4-yl-5,5-dimethyl-, is a cyclic boronate ester with applications in organic synthesis and cross-coupling reactions. Its biphenyl-substituted structure enhances stability and reactivity, making it a valuable intermediate in Suzuki-Miyaura couplings for constructing biaryl systems. The 5,5-dimethyl substitution on the dioxaborinane ring improves hydrolytic stability, facilitating handling and storage. This compound is particularly useful in pharmaceutical and materials science research, where precise boron-containing intermediates are required. Its high purity and consistent performance ensure reliable results in complex synthetic pathways. The product is typically supplied under inert conditions to maintain integrity.
5123-05-7 structure
Product Name:1,3,2-Dioxaborinane, 2-[1,1'-biphenyl]-4-yl-5,5-dimethyl-
CAS No:5123-05-7
MF:C17H19BO2
MW:266.142565011978
MDL:MFCD28515419
CID:362892
PubChem ID:71366217
Update Time:2025-05-28
1,3,2-Dioxaborinane, 2-[1,1'-biphenyl]-4-yl-5,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,2-Dioxaborinane, 2-[1,1'-biphenyl]-4-yl-5,5-dimethyl-
- 5123-05-7
- F73156
- starbld0019812
- 2-([1,1'-Biphenyl]-4-yl)-5,5-dimethyl-1,3,2-dioxaborinane
- DTXSID20789587
- 4-Biphenylboronic acid, neopentyl ester
- MFCD28515419
- 2-{[1,1'-biphenyl]-4-yl}-5,5-dimethyl-1,3,2-dioxaborinane
- 5,5-dimethyl-2-(4-phenylphenyl)-1,3,2-dioxaborinane
- 2-(Biphenyl-4-yl)-5,5-dimethyl-1,3,2-dioxaborinane
- BS-47014
- 2-([1,1''-Biphenyl]-4-yl)-5,5-dimethyl-1,3,2-dioxaborinane
-
- MDL: MFCD28515419
- Inchi: 1S/C17H19BO2/c1-17(2)12-19-18(20-13-17)16-10-8-15(9-11-16)14-6-4-3-5-7-14/h3-11H,12-13H2,1-2H3
- InChI Key: YDDJRASPLUZILE-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC(C3C=CC=CC=3)=CC=2)OCC(C)(C)C1
Computed Properties
- Exact Mass: 265.15147
- Monoisotopic Mass: 266.1478100g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
- LogP: 3.12180
1,3,2-Dioxaborinane, 2-[1,1'-biphenyl]-4-yl-5,5-dimethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D886534-5g |
1,3,2-Dioxaborinane, 2-[1,1'-biphenyl]-4-yl-5,5-dimethyl- |
5123-05-7 | 98% | 5g |
460.80 | 2021-05-17 | |
| abcr | AB542016-1 g |
4-Biphenylboronic acid, neopentyl ester; . |
5123-05-7 | 1g |
€90.80 | 2023-04-14 | ||
| abcr | AB542016-5 g |
4-Biphenylboronic acid, neopentyl ester; . |
5123-05-7 | 5g |
€158.90 | 2022-12-31 | ||
| abcr | AB542016-250 mg |
4-Biphenylboronic acid, neopentyl ester; . |
5123-05-7 | 250MG |
€75.90 | 2023-04-14 | ||
| abcr | AB542016-250mg |
4-Biphenylboronic acid, neopentyl ester; . |
5123-05-7 | 250mg |
€77.40 | 2025-02-21 | ||
| abcr | AB542016-1g |
4-Biphenylboronic acid, neopentyl ester; . |
5123-05-7 | 1g |
€92.30 | 2025-02-21 | ||
| 1PlusChem | 1P01E71G-250mg |
4-Biphenylboronic acid, neopentyl ester |
5123-05-7 | 98% | 250mg |
$8.00 | 2024-04-30 | |
| 1PlusChem | 1P01E71G-1g |
4-Biphenylboronic acid, neopentyl ester |
5123-05-7 | 98% | 1g |
$16.00 | 2024-04-30 | |
| 1PlusChem | 1P01E71G-5g |
4-Biphenylboronic acid, neopentyl ester |
5123-05-7 | 98% | 5g |
$55.00 | 2024-04-30 | |
| Aaron | AR01E79S-250mg |
4-Biphenylboronic acid, neopentyl ester |
5123-05-7 | 98% | 250mg |
$9.00 | 2025-02-10 |
1,3,2-Dioxaborinane, 2-[1,1'-biphenyl]-4-yl-5,5-dimethyl- Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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